Cas no 1807015-80-0 (3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine)

3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine is a fluorinated pyridine derivative with notable applications in agrochemical and pharmaceutical research. Its structural features, including the difluoromethyl and nitro substituents, contribute to its reactivity and potential as an intermediate in the synthesis of biologically active compounds. The methoxy and methyl groups enhance its stability and solubility, facilitating further functionalization. This compound is particularly valuable in the development of crop protection agents due to its ability to modulate biological activity. Its well-defined chemical properties make it a reliable building block for exploratory and process chemistry, offering versatility in synthetic pathways.

3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine structure

1807015-80-0 structure

Product Name:3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine

CAS No:1807015-80-0

MF:C₈H₈F₂N₂O₃

MW:218.157528877258

CID:4895064

Update Time:2025-05-24

3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine
- Inchi： 1S/C8H8F2N2O3/c1-4-7(8(9)10)5(15-2)3-6(11-4)12(13)14/h3,8H,1-2H3
- InChI Key： KHCCPLOKUVLROH-UHFFFAOYSA-N
- SMILES： FC(C1=C(C=C([N+](=O)[O-])N=C1C)OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 234
XLogP3: 2
Topological Polar Surface Area: 67.9

3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029020793-250mg	3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine	1807015-80-0	95%	250mg	$1,058.40	2022-03-31
Alichem	A029020793-500mg	3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine	1807015-80-0	95%	500mg	$1,685.00	2022-03-31
Alichem	A029020793-1g	3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine	1807015-80-0	95%	1g	$2,837.10	2022-03-31

3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
5. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584

Additional information on 3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine

3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine: A Comprehensive Overview

3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine (CAS No. 1807015-80-0) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel drugs and agrochemicals.

The molecular formula of 3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine is C₁₀H₉F₂N₂O₃, and its molecular weight is 239.18 g/mol. The compound features a pyridine ring with several functional groups, including a difluoromethyl group, a methoxy group, a methyl group, and a nitro group. These functional groups contribute to the compound's unique chemical and biological properties.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against several pathogenic fungi. The difluoromethyl group is particularly noteworthy for its ability to enhance the compound's bioavailability and stability, making it an attractive candidate for further development in antifungal therapies.

In addition to its antifungal properties, 3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine has also been investigated for its potential as an agrochemical. Studies have demonstrated that this compound can effectively control certain plant pathogens and pests, making it a promising candidate for use in crop protection. The nitro group in the molecule plays a crucial role in its pesticidal activity by disrupting key metabolic pathways in target organisms.

The synthesis of 3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine has been extensively studied, with several efficient methods reported in the literature. One common approach involves the reaction of 4-methoxy-2-methylpyridine with difluoroiodomethane followed by nitration. This multi-step process yields high purity and yield of the desired compound, making it feasible for large-scale production.

The physical and chemical properties of 3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine have been well-characterized. It is a solid at room temperature with a melting point of approximately 105°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental settings.

Safety considerations are an essential aspect of working with any chemical compound. While 3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine is not classified as a hazardous material, it is important to handle it with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

In conclusion, 3-(Difluoromethyl)-4-methoxy-2-methyl-6-nitropyridine (CAS No. 1807015-80-0) is a multifaceted compound with significant potential in both medicinal and agricultural applications. Its unique molecular structure and functional groups contribute to its diverse biological activities, making it an exciting area of ongoing research and development. As more studies are conducted, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.